Cas no 2171779-84-1 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylpiperidine-4-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylpiperidine-4-carboxylic acid
• CAS No: 2171779-84-1
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6108046
• PubChem ID: 165802153
• Update Time: 2025-10-21

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylpiperidine-4-carboxylic acid
• 2171779-84-1
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanoyl]piperidine-4-carboxylic acid
• EN300-1490664

• Inchi： 1S/C25H28N2O6/c1-32-15-22(23(28)27-12-10-16(11-13-27)24(29)30)26-25(31)33-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21-22H,10-15H2,1H3,(H,26,31)(H,29,30)
• InChI Key： WSRHXFYMTYSZSN-UHFFFAOYSA-N
• SMILES： O(C(NC(COC)C(N1CCC(C(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylpiperidine-4-carboxylic acid

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylpiperidine-4-carboxylic acid

The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylpiperidine-4-carboxylic acid, with CAS number 2171779-84-1, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which incorporates a piperidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a methoxypropanoyl substituent. The combination of these functional groups renders the molecule versatile in its potential applications.

Recent studies have highlighted the importance of this compound in peptide synthesis and drug delivery systems. The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in controlling the reactivity of the amine functionality during synthesis. This makes the compound an ideal candidate for constructing bioactive peptides with high precision. Moreover, the methoxypropanoyl substituent enhances the molecule's solubility and stability, which are critical properties for therapeutic agents.

In terms of structural analysis, the piperidine ring serves as a rigid scaffold that influences the overall conformation of the molecule. This structural rigidity is advantageous in drug design, as it can lead to improved binding affinity with target proteins. Recent computational studies have demonstrated that this compound exhibits promising interactions with various enzyme targets, suggesting its potential as a lead compound in drug discovery.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the coupling of the Fmoc group to the piperidine ring and subsequent functionalization with the methoxypropanoyl substituent. These steps are typically performed under inert conditions to prevent unwanted side reactions.

From an applications perspective, this compound has shown potential in several areas. In medicinal chemistry, it serves as a valuable building block for constructing bioactive molecules with tailored properties. In materials science, its unique structure suggests applications in polymer chemistry and nanotechnology, where precise control over molecular architecture is essential.

Recent advancements in analytical techniques have enabled researchers to gain deeper insights into the physical and chemical properties of this compound. For instance, high-resolution mass spectrometry has provided detailed information about its molecular weight and fragmentation patterns, while nuclear magnetic resonance (NMR) spectroscopy has revealed insights into its stereochemistry and dynamic behavior.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylpiperidine-4-carboxylic acid is a versatile and intriguing molecule with significant potential across multiple disciplines. Its complex structure, combined with its unique functional groups, positions it as a valuable tool in both academic research and industrial applications.